Cas no 83164-33-4 (Diflufenican)

Diflufenican is a selective herbicide belonging to the carboxamide chemical class, primarily used for pre-emergence and early post-emergence control of broadleaf weeds and some grass weeds in cereal crops. Its mode of action involves inhibition of carotenoid biosynthesis, leading to chlorophyll degradation and weed death. Diflufenican exhibits strong residual activity, providing long-lasting weed control with a single application. It is particularly effective against key weed species such as Alopecurus myosuroides and Galium aparine. The compound is known for its low solubility in water, reducing leaching risks, and its compatibility with other herbicides enhances integrated weed management strategies. Its stability and efficacy make it a reliable choice for sustainable crop protection.

Diflufenican structure

Product Name:Diflufenican

CAS No:83164-33-4

MF:C₁₉H₁₁F₅N₂O₂

MW:394.294862031937

MDL:MFCD01311804

CID:60547

PubChem ID:24869323

Update Time:2025-05-27

Diflufenican Chemical and Physical Properties

Names and Identifiers

- N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)nicotinamide
- n-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide
- diflufenical
- dff
- kwarc
- N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]-3-pyridinecarboxamide
- Diflufenican
- Diflufenican Standard
- N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)-phenoxy)nicotinamide
- N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxamide
- 2’,4’-difluoro-2-(α,α,α-trifluoro-m-tolyloxy)nicotinanilide
- Diflufenicanil
- N-(2,4-Difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]nicotinamide
- Diflufenican [BSI:ISO]
- 3T8D1VDO6K
- 2',4'-Difluoro-2-(alpha,alpha,alpha-trifluoro-m-tolyloxy)nicotinanilide
- M&B 38544
- WYEHFWKAOXOVJD-UHFFFAOYSA-N
- N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)p
- N-(2,4-Difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]-3-pyridinecarboxamide (ACI)
- AG-D1-500 SC
- Brodal
- Canyon
- FR 1078
- Hurricane
- Hurricane (herbicide)
- Hurricane SC
- Legato
- HMS2460K07
- 3-Pyridinecarboxamide, N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-
- NS00008837
- Diflufenican,2',4'-difluoro-2-(alpha,alpha,alpha,trifluoro-m-tolyloxy) nicotinanilide
- FENICAN
- CHEBI:81824
- AKOS005110259
- Diflufenican 10 microg/mL in Acetonitrile
- SCHEMBL22023
- DTXSID4041494
- RPA 41670H
- D4108
- N-(2,4-difluorophenyl)-2-(3-trifluoromethylphenoxy)nicotinamide
- MFCD01311804
- ARDENT
- FT-0630919
- AC-19982
- 2',4'-DIFLUORO-2-(.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-M-TOLYLOXY)NICOTINANILIDE
- MLS000327776
- UNII-3T8D1VDO6K
- CHEMBL1425995
- C18549
- C19H11F5N2O2
- Q424793
- NCGC00166198-02
- DS-1276
- Diflufenican 100 microg/mL in Acetonitrile
- RPA-41670H
- BRN 4212494
- HY-W040206
- SMR000180823
- DIFLUFENICAN [ISO]
- CAS-83164-33-4
- CS-W020946
- (R)-methyl-3-acetamido-3-(4-methoxyphenyl)propanoate
- B 38544
- diflufenican:2,4-difluoro-2-( a , a , a -trifluoro-m-tolyloxy)-nicotinanilide
- Tox21_300818
- 83164-33-4
- MS-3566
- DTXCID2021494
- 3-Pyridinecarboxamide, N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]-
- DIFLUFENICAN [MI]
- NCGC00166198-01
- M & B 38544
- Diflufenican 10 microg/mL in Acetone
- Diflufenican, PESTANAL(R), analytical standard
- NCGC00254722-01
- N-(2,4-difluorophenyl)-2-(3-(trifluoro-methyl)phenoxyl)-3-pyridine carboxamide
- N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)pyridine-3-carboxamide
- DB-056688
- N-(2,4-difluorophenyl)-2-[3-(trifluoro-methyl)phenoxyl]-3-pyridine carboxamide
- MDL： MFCD01311804
- Inchi： 1S/C19H11F5N2O2/c20-12-6-7-16(15(21)10-12)26-17(27)14-5-2-8-25-18(14)28-13-4-1-3-11(9-13)19(22,23)24/h1-10H,(H,26,27)
- InChI Key： WYEHFWKAOXOVJD-UHFFFAOYSA-N
- SMILES： O=C(C1C(OC2C=C(C(F)(F)F)C=CC=2)=NC=CC=1)NC1C(F)=CC(F)=CC=1
- BRN： 4212494

Computed Properties

Exact Mass: 394.07400
Monoisotopic Mass: 394.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 533
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 4.6
Topological Polar Surface Area: 51.2

Experimental Properties

Color/Form: Odorless white solid
Density: 1.4301 (estimate)
Melting Point: 159.0 to 163.0 deg-C
Boiling Point: 376.2°C at 760 mmHg
Flash Point: 181.3 °C
Refractive Index: 1.573
PSA: 51.22000
LogP: 5.49620
Solubility: (25 º C) acetone 100g/l, dimethylformamide 100g/l, xylene 20g/l, cyclohexane 10g/l, water 0.05mg/l
Merck: 3144

Diflufenican Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H412
Warning Statement： P273
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 52/53
Safety Instruction： S61
RTECS：US4589800
Risk Phrases：R52/53
Toxicity：LD50 in mice, rats (mg/kg): >1000, >2000 orally; in rats (mg/kg): >2000 dermally (Cramp)
Storage Condition：Store at room temperature

Diflufenican Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD734-5g	Diflufenican	83164-33-4	97%	5g	619.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD734-1g	Diflufenican	83164-33-4	97%	1g	204.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD734-250mg	Diflufenican	83164-33-4	97%	250mg	96CNY	2021-05-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	45751-100MG	Diflufenican	83164-33-4		100mg	¥1077.01	2023-10-23
Chemenu	CM178772-10g	N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)-phenoxy)nicotinamide	83164-33-4	97%	10g	$127	2021-08-05
Chemenu	CM178772-25g	N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)-phenoxy)nicotinamide	83164-33-4	97%	25g	$212	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD734-200mg	Diflufenican	83164-33-4	97%	200mg	69.0CNY	2021-08-04
TRC	D445640-500mg	Diflufenican	83164-33-4		500mg	$ 92.00	2023-09-07
TRC	D445640-1g	Diflufenican	83164-33-4		1g	$ 153.00	2023-09-07
TRC	D445640-2g	Diflufenican	83164-33-4		2g	$272.00	2023-05-18

Diflufenican Production Method

Production Method 1

2942-59-8

98-17-9

83164-33-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Cuprous chloride Solvents: Dimethylformamide ; 6 h, 130 - 135 °C
1.2 Reagents: Hydrochloric acid ; pH 3
2.1 Reagents: Triphosgene Solvents: Toluene ; 3 h, reflux
3.1 Reagents: Triethylamine ; 30 min, rt; 1.5 h, rt

Reference

Synthesis of diflufenican

Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Production Method 2

367-25-9

49609-84-9

83164-33-4

Reaction Conditions

1.1 Reagents: Potassium carbonate ; 0 - 5 °C
1.2 25 °C; 2 h, 25 °C → 50 °C
2.1 Reagents: Potassium hydroxide Solvents: Toluene ; 2 h, rt → reflux
2.2 5 h, reflux

Reference

Synthesis process of diflufenican

Wang, Tao, Huaxue Shiji, 2018, 40(8), 794-796

Production Method 3

367-25-9

49609-84-9

83164-33-4

Reaction Conditions

Reference

Synthesis of diflufenican

Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Production Method 4

98-17-9

83164-33-4

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Cupric nitrate Solvents: Dimethyl sulfoxide ; 6 h, 80 °C
1.2 Reagents: Ammonium hydroxide ; 15 min, 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ; 80 °C
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Innate pharmacophore assisted selective C-H functionalization to therapeutically important nicotinamides

Song, Zehua; et al, Organic Chemistry Frontiers, 2019, 6(10), 1613-1618

Production Method 5

72648-12-5

83164-33-4

Reaction Conditions

1.1 Reagents: Acetic acid , Titanium tetrachloride Solvents: Toluene ; 3 h, rt → 110 °C
2.1 Reagents: Potassium carbonate ; 0 - 5 °C
2.2 25 °C; 2 h, 25 °C → 50 °C
3.1 Reagents: Potassium hydroxide Solvents: Toluene ; 2 h, rt → reflux
3.2 5 h, reflux

Reference

Synthesis process of diflufenican

Wang, Tao, Huaxue Shiji, 2018, 40(8), 794-796

Production Method 6

83164-90-3

98-17-9

83164-33-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Toluene ; 2 h, rt → reflux
1.2 5 h, reflux

Reference

Synthesis process of diflufenican

Wang, Tao, Huaxue Shiji, 2018, 40(8), 794-796

Production Method 7

367-25-9

40688-79-7

83164-33-4

Reaction Conditions

1.1 Reagents: Triethylamine ; 30 min, rt; 1.5 h, rt

Reference

Synthesis of diflufenican

Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Production Method 8

367-25-9

36701-89-0

83164-33-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Innate pharmacophore assisted selective C-H functionalization to therapeutically important nicotinamides

Song, Zehua; et al, Organic Chemistry Frontiers, 2019, 6(10), 1613-1618

Production Method 9

83164-33-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol ; 80 °C
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Innate pharmacophore assisted selective C-H functionalization to therapeutically important nicotinamides

Song, Zehua; et al, Organic Chemistry Frontiers, 2019, 6(10), 1613-1618

Production Method 10

36701-89-0

83164-33-4

Reaction Conditions

1.1 Reagents: Triphosgene Solvents: Toluene ; 3 h, reflux
2.1 Reagents: Triethylamine ; 30 min, rt; 1.5 h, rt

Reference

Synthesis of diflufenican

Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Diflufenican Raw materials

Diflufenican Preparation Products

Diflufenican (83164-33-4)

Diflufenican Suppliers

Amadis Chemical Company Limited

Gold Member

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(CAS:83164-33-4)Diflufenican

Order Number:A840516

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:50

Price ($):212.0/739.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:83164-33-4)Diflufenican

Order Number:LE11932;LE3725;LE26683319

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:06

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:83164-33-4)Diflufenican

Order Number:sfd9983

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Diflufenican Related Literature

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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

83164-33-4 (Diflufenican) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:83164-33-4)Diflufenican

Purity:99%/99%

Quantity:5g/25g

Price ($):212.0/739.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:83164-33-4)Diflufenican

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

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